2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde

• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol
• IUPAC Name: 2-bromo-6-(2-methylimidazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9BrN2O/c1-8-13-5-6-14(8)11-4-2-3-10(12)9(11)7-15/h2-7H,1H3
• InChI Key: WLJPIROSRIDRRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=C(C(=CC=C2)Br)C=O

Description

2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde is a heteroaromatic compound featuring a benzaldehyde core substituted with a bromine atom at position 2 and a 2-methylimidazolyl group at position 4. The aldehyde functional group confers electrophilic reactivity, making it a versatile intermediate in organic synthesis, particularly for condensation reactions or metal-catalyzed cross-couplings. This compound is of interest in medicinal chemistry and materials science due to its hybrid aromatic-heterocyclic structure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through a multi-component reaction involving an aldehyde, an amine, and an isocyanide. This reaction is often catalyzed by a Lewis acid such as zinc chloride.

Formylation: The formyl group can be introduced via a Vilsmeier-Haack reaction, which involves the reaction of the aromatic compound with a formylating agent such as DMF and POCl3.

Industrial Production Methods

Industrial production of 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde would likely follow similar synthetic routes but on a larger scale. The process would be optimized for yield, purity, and cost-effectiveness, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromo group can be substituted with other nucleophiles, such as amines or thiols, through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzoic acid.

Reduction: 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzyl alcohol.

Substitution: 2-Amino-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde (if an amine is used as the nucleophile).

Scientific Research Applications

2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting enzyme inhibition or receptor modulation.

Biological Studies: The compound can be used in studies involving protein-ligand interactions due to its potential binding affinity to certain proteins.

Materials Science: It can be incorporated into polymers or used as a precursor for the synthesis of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde would depend on its specific application. In medicinal chemistry, it may act by binding to active sites of enzymes or receptors, thereby modulating their activity. The imidazole ring is known to interact with metal ions and can serve as a ligand in coordination chemistry, influencing various biochemical pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde are compared below with three analogous compounds: 2-(2-bromo-1H-benzo[d]imidazol-1-yl)ethan-1-amine (6d) , 2-bromo-6-(4,5-diphenyl-1H-imidazol-2-yl)pyridine , and 5-bromo-2-phenylbenzimidazole . Key differences in core structure, substituents, synthesis, and properties are highlighted.

Core Structure and Substituents

Compound	Core Structure	Substituents	Molecular Formula (M.W.)
2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde	Benzaldehyde	- 2-Bromo (electron-withdrawing) - 6-(2-methylimidazolyl) (steric bulk)	C₁₁H₉BrN₂O (297.11 g/mol)
2-(2-Bromo-1H-benzo[d]imidazol-1-yl)ethan-1-amine (6d)	Benzimidazole	- 2-Bromo - 1-Ethanamine (nucleophilic amine)	C₁₀H₁₁BrN₄ (267.13 g/mol)*
2-Bromo-6-(4,5-diphenyl-1H-imidazol-2-yl)pyridine	Pyridine	- 2-Bromo - 4,5-Diphenylimidazole (hydrophobic)	C₂₁H₁₄BrN₃ (388.26 g/mol)
5-Bromo-2-phenylbenzimidazole	Benzimidazole	- 5-Bromo - 2-Phenyl (π-π stacking)	C₁₃H₉BrN₂ (289.13 g/mol)

* Discrepancy noted: The molecular formula in includes chlorine (C₁₀H₁₃N₃Cl), but the compound name specifies bromine. This may reflect a typographical error in the source.

Physicochemical and Reactivity Differences

Property	2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde	Compound 6d	Pyridine Derivative	5-Bromo-2-phenylbenzimidazole
Reactivity	Electrophilic aldehyde; bromine directs coupling	Nucleophilic amine; bromine may hinder reactivity	Pyridine N-coordination; bulky diphenyl groups reduce solubility	Benzimidazole basicity; phenyl enhances stability
Solubility	Moderate in polar solvents (aldehyde polarity)	High (amine hydrophilicity)	Low (diphenyl hydrophobicity)	Low (phenyl and benzimidazole)
Applications	Intermediate for pharmaceuticals, ligands	Potential bioactive agent	Coordination chemistry, catalysis	Pharmaceutical scaffold

Research Findings

• Electron-withdrawing effects: The bromine in the main compound and 5-bromo-2-phenylbenzimidazole enhances electrophilic substitution but reduces nucleophilic attack compared to non-halogenated analogs .
• In contrast, the diphenyl groups in the pyridine derivative drastically reduce solubility in aqueous media .
• Biological relevance : Benzimidazole derivatives (e.g., compound 6d and 5-bromo-2-phenylbenzimidazole) are frequently explored as kinase inhibitors or antimicrobial agents, whereas the main compound’s aldehyde group may favor covalent binding in drug design .

Biological Activity

2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde is a compound of interest due to its potential biological activities, particularly in the field of medicinal chemistry. This compound is characterized by its imidazole moiety, which is known for various pharmacological properties, including anticancer and antimicrobial activities. This article reviews the biological activity of 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde, focusing on its efficacy against cancer cell lines, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde can be represented as follows:

• Molecular Formula : C10H8BrN2O
• SMILES : Cn1ccnc1C(=O)c2ccccc(Br)c2

This compound features a bromine atom and an imidazole ring, contributing to its reactivity and biological profile.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing imidazole derivatives. For instance, related compounds have shown significant cytotoxic effects against various cancer cell lines, such as HepG2 (liver cancer), MCF-7 (breast cancer), and HCT116 (colon cancer). The half-maximal inhibitory concentration (IC50) values for these compounds ranged from 7.82 to 21.48 μM, indicating potent activity against tumor cells .

Table 1: Cytotoxicity of Imidazole Derivatives

Compound	Cell Line	IC50 (μM)	Mechanism of Action
2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde	HepG2	TBD	Induction of apoptosis via caspase activation
Compound 6c	HCT116	7.82	Multi-target kinase inhibition
Compound 6h	MCF-7	10.21	Cell cycle arrest and apoptosis induction

The mechanisms through which 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde exerts its biological effects are under investigation. Preliminary findings suggest that it may induce apoptosis in cancer cells by activating caspases and modulating the expression of pro-apoptotic and anti-apoptotic proteins. Specifically, upregulation of caspase-3 and Bax, along with downregulation of Bcl-2, has been observed in treated HepG2 cells .

Additionally, molecular docking studies have indicated that this compound may interact with key kinases involved in cell proliferation and survival pathways, further supporting its potential as an anticancer agent .

Case Studies

A recent case study explored the synthesis and biological evaluation of imidazole derivatives similar to 2-Bromo-6-(2-methyl-1H-imidazol-1-yl)benzaldehyde. The study demonstrated that these derivatives exhibited selective cytotoxicity towards cancer cells while sparing normal cells, highlighting their therapeutic potential .

Another study focused on the structure–activity relationship (SAR) of various substituted imidazoles, showing that modifications at specific positions significantly influenced their anticancer activity. The presence of halogen substituents was found to enhance cytotoxic potency against certain cancer types .